Cas no 2034361-18-5 (3-(1-(3-(Pyridin-2-yloxy)benzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione)

• Product Name: 3-(1-(3-(Pyridin-2-yloxy)benzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione
• CAS No: 2034361-18-5
• MF: C₁₉H₁₇N₃O₅
• MW: 367.355384588242
• CID: 5550490
• PubChem ID: 91814995
• Update Time: 2025-06-27

3-(1-(3-(Pyridin-2-yloxy)benzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-(3-(pyridin-2-yloxy)benzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione
• 3-{1-[3-(pyridin-2-yloxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidine-2,4-dione
• 3-[1-(3-pyridin-2-yloxybenzoyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione
• F6474-0810
• 2034361-18-5
• AKOS025317283
• 3-(1-(3-(Pyridin-2-yloxy)benzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione

• Inchi： 1S/C19H17N3O5/c23-17-12-26-19(25)22(17)14-7-9-21(11-14)18(24)13-4-3-5-15(10-13)27-16-6-1-2-8-20-16/h1-6,8,10,14H,7,9,11-12H2
• InChI Key： PDDHHKNUQXEULZ-UHFFFAOYSA-N
• SMILES： O1CC(N(C1=O)C1CN(C(C2C=CC=C(C=2)OC2C=CC=CN=2)=O)CC1)=O

Computed Properties

• Exact Mass: 367.11682065g/mol
• Monoisotopic Mass: 367.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(1-(3-(Pyridin-2-yloxy)benzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione

Comprehensive Overview of 3-(1-(3-(Pyridin-2-yloxy)benzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione (CAS No. 2034361-18-5)

The compound 3-(1-(3-(Pyridin-2-yloxy)benzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione (CAS No. 2034361-18-5) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique oxazolidine-2,4-dione core, combined with a pyrrolidin-3-yl and pyridin-2-yloxy benzoyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzyme activity and its applicability in drug discovery pipelines.

In recent years, the demand for novel heterocyclic compounds like 3-(1-(3-(Pyridin-2-yloxy)benzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione has surged, driven by advancements in targeted drug delivery and precision medicine. This compound's structural features align with current trends in small-molecule therapeutics, a hot topic in AI-driven drug discovery. Its CAS No. 2034361-18-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biopharmaceutical innovation.

The synthesis of 3-(1-(3-(Pyridin-2-yloxy)benzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione involves multi-step organic reactions, including amide coupling and cyclization strategies. Its pyridine and benzoyl groups contribute to its stability and bioavailability, key factors in drug-likeness assessments. These properties are often highlighted in QSAR studies, a common search query among computational chemists.

From a commercial perspective, CAS No. 2034361-18-5 is cataloged by specialty chemical suppliers catering to high-throughput screening (HTS) platforms. Its potential as a scaffold for kinase inhibitors aligns with industry focus on cancer therapeutics and inflammatory diseases. Notably, the oxazolidine-2,4-dione fragment is structurally analogous to motifs found in FDA-approved drugs, boosting its appeal for drug repurposing research.

Environmental and safety profiles of 3-(1-(3-(Pyridin-2-yloxy)benzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione are under active investigation, particularly regarding green chemistry synthesis routes. This resonates with growing public interest in sustainable pharmaceuticals, a trending topic in ESG (Environmental, Social, and Governance)-focused research. Analytical methods like HPLC-MS and NMR are routinely employed for purity verification, addressing quality concerns frequently raised in pharmaceutical forums.

Patent landscapes reveal increasing filings involving derivatives of 2034361-18-5, particularly for CNS disorders and metabolic diseases. This correlates with search engine data showing rising queries about blood-brain barrier penetration and GPCR modulation. The compound's logP and hydrogen bond acceptor/donor counts make it a frequent subject in molecular docking simulations, a technique widely discussed in cheminformatics communities.

Future research directions for 3-(1-(3-(Pyridin-2-yloxy)benzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione may explore its prodrug potential or combination therapies, addressing current challenges in drug resistance. These aspects are highly searched in context of personalized medicine and combinatorial chemistry. With its balanced lipophilicity and molecular weight, this compound exemplifies modern fragment-based drug design principles.